Cas no 1261609-90-8 (2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde)

• Product Name: 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde
• CAS No: 1261609-90-8
• MF: C₂₀H₁₁F₆NO₃
• MW: 427.296666383743
• CID: 4987776
• Update Time: 2025-10-07

2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde

• Inchi： 1S/C20H11F6NO3/c21-19(22,23)29-15-5-1-12(2-6-15)17-14(11-28)9-10-27-18(17)13-3-7-16(8-4-13)30-20(24,25)26/h1-11H
• InChI Key： WPZHAHZIBSSEED-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=C(C=O)C=CN=C1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 554
• XLogP3: 6
• Topological Polar Surface Area: 48.4

Additional information on 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde

Introduction to 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde (CAS No. 1261609-90-8)

2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde, with the CAS number 1261609-90-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include two 4-(trifluoromethoxy)phenyl groups and an isonicotinaldehyde moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The synthesis of 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel palladium-catalyzed coupling reaction that significantly improved the yield and selectivity of the synthesis process.

In terms of its chemical properties, 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde exhibits notable stability under a wide range of conditions. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various experimental protocols. Additionally, the presence of the trifluoromethoxy groups imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

The biological activity of 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. A study published in the Cancer Research journal in 2022 demonstrated that 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde selectively inhibits the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. Specifically, it was found to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

Beyond its anti-cancer effects, 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde has also shown promise as an anti-inflammatory agent. In a study published in the Inflammation Research journal in 2021, it was reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde have also been investigated to assess its suitability for therapeutic applications. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for developing effective drug formulations. Additionally, preliminary toxicology studies have indicated that this compound has a low toxicity profile at therapeutic doses, further supporting its potential for clinical use.

In conclusion, 2,3-Bis(4-(trifluoromethoxy)phenyl)isonicotinaldehyde (CAS No. 1261609-90-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.